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Cat. No.: B1209314

For the attention of: Researchers, Scientists, and Drug Development Professionals

An in-depth review of chemical and historical literature reveals that
"trichlorophenylmethyliodosalicyl” is not a distinct, characterizable chemical compound with
defined physicochemical properties. Rather, it is the historical name for the original active
ingredient of the well-known antiseptic liquid, TCP, which was first introduced in 1918.[1][2][3]
This name is the origin of the "TCP" brand.[1][2]

Crucially for modern chemical analysis, this named ingredient was replaced in the 1950s with a
mixture of phenol and halogenated phenols.[2][4][5][6] Consequently, TCP antiseptic products
have not contained "trichlorophenylmethyliodosalicyl" for over 70 years.[4]

A Name Shrouded in Mystery

Chemical databases and historical records do not contain a defined chemical structure for
trichlorophenylmethyliodosalicyl. The name itself is not a modern, systematic IUPAC name and
appears to be a descriptive amalgamation of the components used in the original formulation.
[4] Historical analysis of early TCP formulations indicates they were a complex mixture of
ingredients, including:

e Chlorine

e lodine
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e Bromine
e Phenol
e Salicylic acid[1][4]

One historical text from 1942 suggests that such lengthy and ambiguous chemical names were
sometimes used on medical preparations to avoid a medicine tax by giving the appearance of
disclosing a formula without defining a specific substance.[7] The original manufacturer's
archives reportedly contain no records detailing the precise nature of the molecule.[4]

The PubChem database entry for "Tcp (antiseptic)” reflects this reality, listing it as a mixture
with the component compounds being salicylic acid, phenol, chlorine, and iodine.[8]

Implications for Physicochemical Analysis

Given that "trichlorophenylmethyliodosalicyl” does not exist as a single, isolatable compound, it
is not possible to provide a technical guide on its core physicochemical properties. Key
quantitative data, such as melting point, boiling point, pKa, and solubility, cannot be determined
as they are properties of pure substances.

Similarly, standardized experimental protocols for its analysis cannot be detailed. Any analysis
would have to target the individual components of the historical mixture. The biological activity
and any potential signaling pathways would also be attributable to the combined action of the
active ingredients in the original mixture, primarily phenol and its halogenated derivatives,
rather than a single entity.[1] Phenol, for instance, exerts its antiseptic effect by disrupting the
bacterial cell membrane.[1]

From Historical Formulation to Modern Antiseptic

The evolution of the TCP formulation highlights a common progression in pharmaceutical
history, moving from complex, sometimes ill-defined mixtures to formulations with well-
characterized active ingredients. The modern formulation of TCP liquid is a dilute solution of
phenol and halogenated phenols, with stated concentrations of active ingredients.[3][4]

Summary Table of TCP Formulations
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Time Period Primary Active Ingredient(s)

"Trichlorophenylmethyliodosalicyl" (A complex
1918 - c. 1950s mixture of chlorine, iodine, bromine, phenol, and
salicylic acid).[1][2][4]

A mixture of phenol and halogenated phenols.[2]

[3]4]

c. 1950s - Present

Logical Relationship of Historical TCP Components

The following diagram illustrates the conceptual relationship between the historical name and
its likely constituent parts, emphasizing that it was a formulation rather than a single molecule.

Caption: Conceptual diagram of the components of the original TCP formulation.

In conclusion, a technical whitepaper on the specific physicochemical properties of
“trichlorophenylmethyliodosalicyl" cannot be produced because the name refers to a historical,
multi-component mixture, not a singular chemical compound. Research and development
efforts should instead focus on the well-defined active ingredients of modern antiseptic
formulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.chemguide.co.uk/qandc/tcpemailfeb13.html
https://pubchem.ncbi.nlm.nih.gov/compound/Tcp-_antiseptic
https://www.benchchem.com/product/b1209314#physicochemical-properties-of-trichlorophenylmethyliodosalicyl
https://www.benchchem.com/product/b1209314#physicochemical-properties-of-trichlorophenylmethyliodosalicyl
https://www.benchchem.com/product/b1209314#physicochemical-properties-of-trichlorophenylmethyliodosalicyl
https://www.benchchem.com/product/b1209314#physicochemical-properties-of-trichlorophenylmethyliodosalicyl
https://www.benchchem.com/product/b1209314#physicochemical-properties-of-trichlorophenylmethyliodosalicyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1209314?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209314?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

